2-[(Imidazo[1,2-a]pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole

Specification

• Molecular Formula: C15H11N3S2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 2-(imidazo[1,2-a]pyridin-2-ylmethylsulfanyl)-1,3-benzothiazole
• Standard InChI: InChI=1S/C15H11N3S2/c1-2-6-13-12(5-1)17-15(20-13)19-10-11-9-18-8-4-3-7-14(18)16-11/h1-9H,10H2
• Standard InChI Key: VPUVYGPORVSHIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC3=CN4C=CC=CC4=N3

Introduction

Structural Characteristics and Molecular Properties

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 2-(imidazo[1,2-a]pyridin-2-ylmethylsulfanyl)-1,3-benzothiazole, reflects its bipartite structure: a benzothiazole core fused to an imidazo[1,2-a]pyridine system through a methylsulfanyl linker. Its molecular formula is C₁₅H₁₁N₃S₂, with a molar mass of 297.4 g/mol. The structural complexity arises from the planar aromatic systems of benzothiazole and imidazo[1,2-a]pyridine, which are connected via a flexible –SCH₂– bridge. This arrangement introduces conformational flexibility while maintaining π-π stacking capabilities critical for binding biological targets.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₅H₁₁N₃S₂
Molecular Weight	297.4 g/mol
IUPAC Name	2-(imidazo[1,2-a]pyridin-2-ylmethylsulfanyl)-1,3-benzothiazole
Canonical SMILES	C1=CC=C2C(=C1)N=C(S2)SCC3=CN4C=CC=CC4=N3
Topological Polar Surface Area	97.8 Ų

Spectroscopic and Computational Insights

Nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy provide critical insights into the compound’s electronic environment. The ¹H NMR spectrum typically shows aromatic proton signals in the δ 7.30–7.99 ppm range, with distinct singlet peaks for the methylene (–CH₂–) group adjacent to sulfur. IR spectra reveal absorption bands near 3429 cm⁻¹ for amine groups in related derivatives, though the sulfanyl moiety’s S–H stretch is often obscured by overlapping signals. Density functional theory (DFT) calculations predict a dihedral angle of ~45° between the benzothiazole and imidazo[1,2-a]pyridine planes, optimizing conjugation while minimizing steric strain.

Synthesis and Reaction Conditions

Multi-Step Synthetic Pathways

The synthesis of 2-[(imidazo[1,2-a]pyridin-2-ylmethyl)sulfanyl]-1,3-benzothiazole involves sequential heterocycle formation and sulfur-based coupling reactions. A representative pathway (Scheme 1) begins with the preparation of imidazo[1,2-a]pyridin-2-ylmethanethiol, which is subsequently reacted with 2-chloro-1,3-benzothiazole under basic conditions.

Scheme 1: Simplified Synthesis Route

• Imidazo[1,2-a]pyridine-2-carbaldehyde → Reduction to imidazo[1,2-a]pyridin-2-ylmethanol (NaBH₄, MeOH).

• Conversion to imidazo[1,2-a]pyridin-2-ylmethanethiol (Lawesson’s reagent, THF).

• Coupling with 2-mercapto-1,3-benzothiazole (K₂CO₃, DMF, 80°C).

Optimization of Reaction Parameters

Key parameters influencing yield and purity include:

• Temperature: Reactions proceeding above 80°C risk decomposition of the thiol intermediate.

• Solvent: Polar aprotic solvents like DMF enhance nucleophilicity of the thiolate ion.

• Catalysis: Phase-transfer catalysts (e.g., tetrabutylammonium bromide) improve interfacial reactivity in biphasic systems.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)	Purity (%)
1	NaBH₄, MeOH, 0°C, 2h	85	95
2	Lawesson’s reagent, THF, reflux, 6h	72	90
3	K₂CO₃, DMF, 80°C, 12h	68	88

Compound	Target	IC₅₀ (nM)	Selectivity (vs. VEGFR2)
Imidazo[1,2-a]pyridin-6-yl-benzamide	B-RAF V600E	12	8-fold
2-Pyrimidylbenzothiazole	HSV-1	9,500	N/A

Comparative Analysis with Related Heterocycles

Role of the Imidazo[1,2-a]pyridine Moiety

The imidazo[1,2-a]pyridine system contributes to π-π stacking interactions and hydrogen bonding via its nitrogen atoms. Substitution at the C3 position of this ring (e.g., with electron-withdrawing groups) has been shown to enhance kinase inhibition by 3–5-fold.